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Compound of Interest

Compound Name: CRX000227

Cat. No.: B10816715 Get Quote

For Immediate Release

This document provides essential procedural guidance for the safe and compliant disposal of

CRX000227, chemically identified as 2-propylcyclohexanone. The following instructions are

intended for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of this chemical, thereby minimizing risks and adhering to regulatory

standards.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Propylcyclohexanone is classified as a hazardous substance. It is a combustible liquid that is

harmful if swallowed, in contact with skin, or inhaled.[1][2] It is known to cause skin irritation

and serious eye irritation, and may also cause respiratory irritation.[1][2] Before handling, it is

mandatory to wear the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment:

Gloves: Wear protective gloves.

Eye Protection: Use eye and face protection.

Clothing: Contaminated clothing should be removed immediately and washed before reuse.
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Quantitative Data for 2-Propylcyclohexanone
The following table summarizes key quantitative data for 2-propylcyclohexanone, which is

critical for its safe handling and disposal.

Property Value

Molecular Formula C₉H₁₆O

Molecular Weight 140.22 g/mol [1]

Boiling Point 155 °C (311 °F)[2]

Melting Point -47 °C (-53 °F)[2]

Density 0.947 g/cm³ at 25 °C (77 °F)[2]

Partition Coefficient (n-octanol/water) log Pow: 0.86 at 25 °C (77 °F)[2]

Step-by-Step Disposal Protocol
The disposal of 2-propylcyclohexanone must be conducted in strict accordance with hazardous

waste regulations. This substance should never be disposed of down the drain or mixed with

regular trash.

Segregation: Isolate 2-propylcyclohexanone waste from other chemical waste streams,

especially those that are incompatible. It should be collected as a halogen-free organic

solvent waste.

Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste

container that is chemically compatible with ketones. High-density polyethylene (HDPE) or

glass containers are appropriate choices.

Labeling: The waste container must be prominently labeled with "Hazardous Waste," the full

chemical name "2-Propylcyclohexanone," and clear hazard warnings such as "Flammable"

and "Toxic."

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area must be under the direct control of laboratory personnel and
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situated away from any sources of ignition. The container should not be filled beyond 90% of

its capacity to accommodate vapor expansion.

Disposal Request: Once the waste container is full or ready for disposal, contact your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor to arrange for pickup and disposal.

Decontamination: Any labware or equipment that has come into contact with 2-

propylcyclohexanone must be decontaminated. Grossly contaminated items can be rinsed

with a suitable solvent (e.g., ethanol), and the rinsate must be collected as hazardous waste.

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical relationships in the handling and disposal of 2-

propylcyclohexanone.
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Caption: Experimental workflow for handling and disposing of 2-propylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexanone, 2-propyl- | C9H16O | CID 7199 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of CRX000227 (2-
Propylcyclohexanone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816715#crx000227-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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